Cas no 16409-28-2 (Benzamide,4-methyl-N-(1-methylpropyl)-)

• Product Name: Benzamide,4-methyl-N-(1-methylpropyl)-
• CAS No: 16409-28-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 235035
• PubChem ID: 228700
• Update Time: 2025-04-19

Benzamide,4-methyl-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-methyl-N-(1-methylpropyl)-
• N-butan-2-yl-4-methylbenzamide
• AC1L5GF5
• AC1Q2SAN
• AC1Q5DW5
• AR-1J9865
• ARONIS25718
• MolPort-001-839-896
• n-(butan-2-yl)-4-methylbenzamide
• NSC21799
• SCHEMBL24175853
• NSC-21799
• 16409-28-2
• DTXSID70281485
• AKOS017262267
• AKOS003490831

• Inchi： 1S/C12H17NO/c1-4-10(3)13-12(14)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3,(H,13,14)
• InChI Key： TVYWANJJHAGEAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NC(C)CC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides